Cas no 69610-40-8 (tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 69610-40-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD00066232
• CID: 58996
• PubChem ID: 643448
• Update Time: 2025-10-29

tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-L-Prolinol
• BOC-L-Prolinol
• N-(tert-Butoxycarbonyl)-L-prolinol
• (S)-(-)-1-Boc-2-pyrrolidineMethanol
• (S)-1-Boc-2-pyrrolidinemethanol
• (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
• Boc-L-Pro-OL
• Boc-Pro-ol
• N-(tert-butyloxycarbonyl)-L-prolinol
• tert-Butyl (S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (S)-1-(tert-Butoxycarbonyl)-2-pyrrolidinemethanol
• N-tert-Butoxycarbonyl-L-prolinol
• (S)-(-)-1-(tert-Butoxycarbonyl)-2-pyrrolidinemethanol
• (S)-1-Boc-pyrrolidin-2-yl-methanol
• N-(tert.-butyloxycarbonyl)-L-prolinol
• (S)-2- (hydroxymethyl)-1pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• (S)-N-Boc-prolinol
• N-Boc-L-prolinol, 98%
• DTXSID80349181
• (5)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
• EN300-153848
• (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate;1-BOC-L-PROLINOL
• (2S)-N-(tert-Butoxycarbonyl)-2-(hydroxymethyl)pyrrolidine
• (S)-(-)-N-BOC-PROLINOL
• AKOS005259749
• N-t-Butoxycarbonyl-2(S)-hydroxymethylpyrrolidine
• N-t-butoxycarbonyl-L-prolinol
• (S)-(-)-1-Boc-2-pyrrolidine methanol
• N-BOC-(S)-2-Hydroxymethylpyrrolidine
• BOC-(L)-prolinol
• (2S)-N-TERT-BUTOXYCARBONYL-2-HYDROXYMETHYLPYRROLIDINE
• Q63392079
• (S)-N-Boc prolinol
• N-Boc-prolinol
• (S)-1-t-Butoxycarbonyl-2-pyrrolidinemethanol
• (S)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
• CHEMBL4764441
• (2S)-1-tert-butoxycarbonyl-2-pyrrolidinemethanol
• MFCD00066232
• (1-tert-butoxycarbonyl-(2S)-pyrrolidinyl)methanol
• 1-BOC-2-(S)-pyrrolidinemethanol
• AC-23781
• (s)-(-)-1-(t-butoxycarbonyl)-2-pyrrolidine methanol
• (2S)-1-(tert-butoxycarbonyl)-2-(hydroxymethyl)pyrrolidine
• (S)-(-)-1-tert-butoxycarbonyl-2-pyrrolidinemethanol
• (S)-2-(hydroxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• AKOS000282946
• SCHEMBL47049
• (S)-tert-butyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 2-(S)-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• N-t-butyloxycarbonyl-(S)-prolinol
• tert-butyloxycarbonyl-L-prolinol
• (2S)-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• F8889-9348
• CS-W019895
• BOC-PROLINOL
• (S)-(+)-1-(tert-butoxycarbonyl)-2-pyrrolidinemethanol
• B3077
• N-Boc-(2S)-prolinol
• N-Boc-L-prolnol
• (S)-1-tert-butoxycarbonyl-2-pyrrolidinemethanol
• N-tert-butoxycarbonylprolinol
• (R)-(-)-N-Boc-prolinol
• BFFLLBPMZCIGRM-QMMMGPOBSA-N
• [1-(tert-butoxycarbonyl)-2(S)-pyrrolidinyl]methanol
• AS-14671
• 69610-40-8
• N-tert-butoxycarbonyl-(2S)-2-pyrrolidinemethanol
• (2S)-1-t-butoxycarbonyl-2-hydroxymethylpyrrolidine
• Z1269217618
• J-523516
• (S)-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• AM20100654
• N-tert-butoxycarbonyl prolinol
• 1-Boc-L-Prolinol
• (S)-2-HYDROXYMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• HY-78926
• NS00120366
• (S)-(-)-1-(t-butoxycarbonyl)-2-pyrrolidinemethanol
• BP-13138
• (S)-N-Boc-2-hydroxymethylpyrrolidine
• A9207
• DB-031282
• (S)-tert-butyl2-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD00066232
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h8,12H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： BFFLLBPMZCIGRM-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CO)=O
• BRN： 3542667

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.0948 (rough estimate)
• Melting Point: 60.0 to 64.0 deg-C
• Boiling Point: 150°C/4mmHg(lit.)
• Flash Point: 128.9℃
• Refractive Index: -55 ° (C=5, MeOH)
• Water Partition Coefficient: Insoluble
• PSA: 49.77000
• LogP: 1.31610
• Specific Rotation: -52 º (c=1, CHCl3)
• Optical Activity: [α]21/D −48°, c = 1.3 in chloroform
• Solubility: Not determined

tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 69610-40-8) and Its Emerging Applications in Chemical Biology

The compound Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 69610-40-8) represents a significant advancement in the field of chiral chemistry and pharmaceutical intermediates. Its unique structural features, characterized by a tert-butyl group and a (2S)-configuration, make it a valuable building block for the synthesis of complex molecules with high stereochemical precision. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance in contemporary research, particularly in drug development and biochemical applications.

Chirality is a fundamental concept in organic chemistry, where molecules with similar atomic compositions exhibit distinct spatial arrangements that are non-superimposable mirror images. The presence of a (2S)-configuration in Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate underscores its role as a chiral auxiliary or intermediate. Such compounds are indispensable in pharmaceutical synthesis, as they enable the creation of enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. The tert-butyl group, a bulky alkyl substituent, further contributes to the steric environment of the molecule, influencing reaction selectivity and stability.

The synthesis of Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. One common approach includes the reduction of a corresponding nitrile derivative using chiral catalysts or reagents that enforce the desired (2S)-configuration. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production processes, reducing reliance on harsh conditions or expensive reagents. These innovations align with the broader goal of sustainable chemistry, minimizing waste and energy consumption while maintaining high yields.

In recent years, Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate has garnered attention for its applications in drug discovery and molecular recognition. Its pyrrolidine core is a privileged scaffold found in numerous bioactive compounds, including protease inhibitors and CNS-targeting agents. Researchers have leveraged this motif to design novel therapeutics that interact selectively with biological targets. For instance, derivatives of this compound have been explored as potential treatments for neurological disorders, where precise stereochemistry is critical for therapeutic activity. The growing body of literature highlights its versatility as a pharmacophore in medicinal chemistry.

The compound's utility extends beyond pharmaceuticals into biochemical research. Its chiral nature makes it an excellent probe for studying enzyme mechanisms and substrate recognition. Enzymes often exhibit high enantioselectivity, meaning they preferentially catalyze reactions with one enantiomer over another. By using Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate as a substrate or intermediate, scientists can gain insights into these catalytic processes at the molecular level. This has implications for enzyme engineering and the development of enzyme-based biocatalysts for industrial applications.

From an industrial perspective, the demand for high-purity chiral compounds like Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate continues to rise with advancements in biotechnology and pharmaceutical manufacturing. Manufacturers are investing in continuous flow chemistry and other modern techniques to enhance production efficiency while adhering to stringent regulatory standards. These efforts ensure that researchers worldwide have access to reliable sources of high-quality intermediates, accelerating the pace of drug discovery and development.

The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Innovations such as photoredox catalysis and biocatalytic methods are being integrated into its synthesis to improve atom economy and environmental sustainability. Additionally, computational modeling techniques are being employed to predict the behavior of chiral molecules like this one under various conditions, further optimizing their use in complex chemical systems.

In conclusion,Tert-butyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 69610-40-8) stands as a testament to the ingenuity of modern synthetic chemistry and its impact on scientific progress. Its unique structural features make it a cornerstone in pharmaceutical intermediates and biochemical research, driving advancements across multiple disciplines. As research continues to uncover new possibilities for this compound,its significance is poised to grow even further, shaping the future landscape of chemical biology and drug development.